Cas no 2680786-43-8 (8-(2,2,2-Trifluoroacetamido)cubane-1-carboxylic acid)

• Product Name: 8-(2,2,2-Trifluoroacetamido)cubane-1-carboxylic acid
• CAS No: 2680786-43-8
• MF: C₁₁H₈F₃NO₃
• MW: 259.18133354187
• CID: 5648633
• PubChem ID: 165939194
• Update Time: 2025-05-24

8-(2,2,2-Trifluoroacetamido)cubane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2680786-43-8
• EN300-28280534
• 8-(2,2,2-trifluoroacetamido)cubane-1-carboxylic acid
• 8-(2,2,2-Trifluoroacetamido)cubane-1-carboxylic acid

• Inchi： 1S/C11H8F3NO3/c12-11(13,14)7(16)15-10-4-1-5(10)3-6(10)2(4)9(1,3)8(17)18/h1-6H,(H,15,16)(H,17,18)
• InChI Key： YRKFCIQPZSIQST-UHFFFAOYSA-N
• SMILES： FC(C(NC12C3C4C1C1C2C3C14C(=O)O)=O)(F)F

Computed Properties

• Exact Mass: 259.04562760g/mol
• Monoisotopic Mass: 259.04562760g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 495
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 66.4Ų

Additional information on 8-(2,2,2-Trifluoroacetamido)cubane-1-carboxylic acid

8-(2,2,2-Trifluoroacetamido)cubane-1-carboxylic acid: A Comprehensive Overview

8-(2,2,2-Trifluoroacetamido)cubane-1-carboxylic acid is a unique organic compound with the CAS number 2680786-43-8. This compound has garnered significant attention in the scientific community due to its intriguing structure and potential applications in various fields. The molecule consists of a cubane framework, which is a cube-shaped hydrocarbon with eight carbon atoms arranged in a three-dimensional structure. Attached to this cubane is a carboxylic acid group at position 1 and a trifluoroacetamido group at position 8. The presence of these functional groups introduces interesting chemical properties and reactivity.

The cubane framework itself is a fascinating structure that has been extensively studied for its rigidity and symmetry. Cubane derivatives are known for their potential in materials science, particularly in the development of novel materials with unique mechanical and electronic properties. The addition of the trifluoroacetamido group further enhances the compound's functionality. Trifluoroacetyl groups are commonly used in organic synthesis due to their electron-withdrawing nature, which can influence the reactivity of adjacent functional groups.

Recent studies have explored the synthesis and characterization of 8-(2,2,2-Trifluoroacetamido)cubane-1-carboxylic acid. Researchers have employed various synthetic strategies to construct the cubane framework, including template-based approaches and metal-mediated reactions. The incorporation of the trifluoroacetamido group has been achieved through acylation reactions, leveraging the reactivity of carboxylic acids under specific conditions.

The carboxylic acid group in this compound plays a crucial role in its chemical behavior. It can participate in hydrogen bonding, making it suitable for applications in supramolecular chemistry. Additionally, the carboxylic acid group can be converted into other functional groups, such as esters or amides, through standard chemical transformations. This versatility makes 8-(2,2,2-Trifluoroacetamido)cubane-1-carboxylic acid a valuable building block in organic synthesis.

The trifluoroacetamido group introduces fluorine atoms into the molecule, which are known for their electronegativity and ability to influence molecular properties such as solubility and stability. Fluorinated compounds are widely used in pharmaceuticals, agrochemicals, and materials science due to their unique chemical characteristics. The presence of this group in 8-(2,2,2-Trifluoroacetamido)cubane-1-carboxylic acid opens up possibilities for its use in these areas.

From an analytical standpoint, 8-(2,2,2-Trifluoroacetamido)cubane-1-carboxylic acid has been characterized using advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry. These studies have provided insights into the compound's molecular structure and stability under various conditions. Additionally, computational chemistry methods have been employed to study the electronic properties and reactivity of this compound.

One of the most promising applications of this compound lies in its potential use as a precursor for more complex molecules. The cubane framework serves as a rigid scaffold that can be modified with various functional groups to create molecules with tailored properties. For instance, researchers have explored the use of cubane derivatives in drug design due to their ability to mimic certain natural products or inhibit specific biological targets.

In conclusion, 8-(2,2,2-Trifluoroacetamido)cubane-1-carboxylic acid is a versatile compound with a unique structure and diverse potential applications. Its combination of a rigid cubane framework and functional groups such as trifluoroacetamido and carboxylic acid makes it an intriguing subject for further research. As advancements in synthetic chemistry continue to unfold, this compound is expected to play an increasingly important role in both academic and industrial settings.